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Compound of Interest

Compound Name: ATTO488-ProTx-II

Cat. No.: B1573959 Get Quote

Essential Safety and Handling of ATTO488-
ProTx-II
This guide provides crucial safety and logistical information for handling ATTO488-ProTx-II, a
fluorescently labeled peptide toxin. Adherence to these procedures is vital for ensuring

laboratory safety and maintaining the integrity of your research. This document outlines the

necessary personal protective equipment (PPE), step-by-step handling protocols, and disposal

plans.

Personal Protective Equipment (PPE)
Given that ProTx-II is a toxin and the toxicological properties of ATTO 488-conjugated

compounds have not been fully investigated, a cautious approach is necessary. The following

PPE is mandatory when handling ATTO488-ProTx-II in its lyophilized form and in solution.
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PPE Category Item
Specifications and
Rationale

Eye Protection
Safety Glasses with Side

Shields or Goggles

To protect against accidental

splashes of the solution.

Hand Protection Nitrile Gloves

Provides a barrier against skin

contact. Double gloving is

recommended when handling

the stock solution.

Body Protection Laboratory Coat
To protect skin and personal

clothing from contamination.

Respiratory Protection Not generally required

Work should be conducted in a

well-ventilated area or a

chemical fume hood to avoid

inhalation of aerosols.

Handling and Operational Plan
ATTO488-ProTx-II is light-sensitive and requires careful handling to prevent degradation and

ensure user safety.

2.1. Reconstitution of Lyophilized Powder

Preparation: Before opening the vial, allow it to equilibrate to room temperature for at least

15 minutes to prevent moisture condensation.[1]

Personal Protective Equipment: Don the required PPE as listed in the table above.

Solvent Addition: Reconstitute the lyophilized powder in a suitable solvent such as sterile,

nuclease-free water or a buffer of your choice to the desired stock concentration.

Mixing: Gently vortex or pipette the solution up and down to ensure the peptide is fully

dissolved. Avoid vigorous shaking to prevent denaturation.

Light Protection: From this point forward, protect the vial from light by wrapping it in

aluminum foil or using an amber tube.
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2.2. Storage

Form Storage Temperature Storage Conditions

Lyophilized Powder -20°C or -80°C
Store in a desiccator to keep

dry.

Stock Solution -20°C or -80°C

Aliquot into smaller, single-use

volumes to avoid repeated

freeze-thaw cycles. Protect

from light.

Working Solution 2-8°C

For short-term use (within a

day), keep on ice and

protected from light.

Disposal Plan
All materials that come into contact with ATTO488-ProTx-II must be treated as hazardous

waste.

Liquid Waste: Collect all liquid waste containing the compound in a clearly labeled, sealed

container.

Solid Waste: Dispose of contaminated consumables such as pipette tips, tubes, and gloves

in a designated hazardous waste container.

Decontamination: Decontaminate work surfaces with a suitable laboratory disinfectant,

followed by a rinse with 70% ethanol.

Final Disposal: All waste must be disposed of through your institution's hazardous waste

management program.

Experimental Workflow
The following diagram illustrates the general workflow for handling ATTO488-ProTx-II from

receipt to disposal.
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Workflow for handling ATTO488-ProTx-II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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